Cas no 112636-84-7 (4,6-diamino-2-(diethylamino)pyrimidine-5-carbonitrile)

• Product Name: 4,6-diamino-2-(diethylamino)pyrimidine-5-carbonitrile
• CAS No: 112636-84-7
• MF: C₉H₁₄N₆
• MW: 206.247660160065
• CID: 2609224
• PubChem ID: 21285555
• Update Time: 2025-04-21

4,6-diamino-2-(diethylamino)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,6-diamino-2-(diethylamino)pyrimidine-5-carbonitrile
• SCHEMBL9640682
• 112636-84-7
• HHDQKAMPIFEWTP-UHFFFAOYSA-N
• 2-diethylamino-4,6-diamino-5-cyanopyrimidine
• DTXSID00612006

• Inchi： 1S/C9H14N6/c1-3-15(4-2)9-13-7(11)6(5-10)8(12)14-9/h3-4H2,1-2H3,(H4,11,12,13,14)
• InChI Key： HHDQKAMPIFEWTP-UHFFFAOYSA-N
• SMILES： N(C1N=C(C(C#N)=C(N)N=1)N)(CC)CC

Computed Properties

• Exact Mass: 206.12799447Da
• Monoisotopic Mass: 206.12799447Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 105Ų